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Compound of Interest

Compound Name: Disulfo-ICG amine

Cat. No.: B12381631

Essential Safety and Handling Guide for Disulfo-
ICG Amine

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Disulfo-ICG amine, a near-infrared (NIR)
fluorescent dye. Adherence to these procedures is vital for ensuring personal safety and
maintaining a secure laboratory environment.

Personal Protective Equipment (PPE)

When handling Disulfo-ICG amine, a comprehensive approach to personal protection is
necessary to minimize exposure. The following PPE is mandatory:

e Eye and Face Protection: Tight-sealing safety goggles are the minimum requirement.[1][2]
For splash hazards, such as when handling solutions, a face shield worn over safety goggles
is required.[2] All eye and face protection must be ANSI Z87.1 approved.[2][3]

e Hand Protection: Chemical-resistant gloves, such as disposable nitrile gloves, must be worn.
For anything beyond incidental contact, consider double-gloving or using more robust
gloves. Always inspect gloves before use and wash hands thoroughly after removal.

+ Body Protection: A lab coat or chemical-resistant apron is required to protect against skin
contact. Long pants and closed-toe shoes are mandatory in the laboratory setting.
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» Respiratory Protection: If there is a risk of inhaling dust, particularly when handling the
powdered form of the dye, a respirator with a dust filter should be used. Work should be
conducted in a well-ventilated area, preferably within a chemical fume hood.

Storage and Handling Protocols

Proper storage and handling are critical to maintain the stability and integrity of Disulfo-ICG
amine.

Storage:
e Upon receipt, store the dye at -20°C, protected from direct sunlight and moisture.

o For reconstituted stock solutions in anhydrous DMSO, store at -20°C for up to one month or
at -80°C for up to six months. Avoid repeated freeze-thaw cycles.

Handling:

Handle Disulfo-ICG amine in a well-ventilated area, such as a chemical fume hood, to avoid
inhalation of dust or aerosols.

e As NHS esters can be moisture-sensitive, it is important to handle them in a dry
environment.

e Avoid contact with skin and eyes. In case of contact, rinse the affected area immediately and
thoroughly with water.

¢ Do not eat, drink, or smoke in areas where the chemical is handled.

Experimental Protocol: General Antibody
Conjugation

This protocol provides a general guideline for conjugating Disulfo-ICG amine to an antibody.
Optimization may be required for specific proteins.

Materials:

¢ Disulfo-ICG amine
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Antibody (or other protein) in an amine-free buffer (e.g., PBS)

Anhydrous dimethyl sulfoxide (DMSO)

Reaction buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-9.0)

Purification column (e.g., size-exclusion chromatography)

Procedure:

Prepare the antibody at a concentration of at least 2 mg/mL in the reaction buffer.

o Just before use, prepare a 10-20 mM stock solution of Disulfo-ICG amine in anhydrous
DMSO.

o Add the dye stock solution to the antibody solution. The optimal molar ratio of dye to protein
should be determined empirically, but a starting point of 4-10 moles of dye to one mole of
antibody is recommended.

 Incubate the reaction for 1 hour at room temperature, protected from light.

» Remove the unreacted dye using a purification column according to the manufacturer's
instructions.

o Store the labeled antibody conjugate at 4°C for short-term storage or at -20°C in single-use
aliquots for long-term storage, protected from light.

Disposal Plan

Disulfo-ICG amine and all contaminated materials must be treated as hazardous chemical
waste.

o Waste Collection: Use a designated, sealed, and clearly labeled container for all Disulfo-ICG
amine waste, including pipette tips, gloves, and bench paper.

» Liquid Waste: Collect liquid waste containing the dye in a chemically resistant, sealable
container.
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» Prohibited Disposal: Never dispose of Disulfo-ICG amine down the drain or in the regular
trash.

o Final Disposal: Arrange for waste pickup and disposal through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor.
Quantitative Data Summary
Parameter Value Source
Storage Temperature (Solid) -20°C
Storage Temperature (Stock -20°C (up to 1 month), -80°C
Solution) (up to 6 months)
Recommended Antibody
) =2 mg/mL
Concentration

Recommended Dye Stock )
] 10-20 mM in anhydrous DMSO
Concentration

Recommended Molar Ratio
) 4-10:1
(Dye:Protein)

Reaction Incubation Time 1 hour at room temperature

Visual Workflow for Safe Handling and Disposaldot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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